4-(4-Ethoxy-2-methylphenyl)-3-fluorobenzoic acid, 95%

• IUPAC Name: 4-(4-ethoxy-2-methylphenyl)-3-fluorobenzoic acid
• InChI: InChI=1S/C16H15FO3/c1-3-20-12-5-7-13(10(2)8-12)14-6-4-11(16(18)19)9-15(14)17/h4-9H,3H2,1-2H3,(H,18,19)
• InChI Key: PWHDWVHCHHCUHG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=C(C=C(C=C2)C(=O)O)F)C
• Molecular Formula: C16H15FO3
• DSSTOX Substance ID: DTXSID10690739
• Molecular Weight: 274.29 g/mol
• CAS RN: 1261980-33-9

Description

4-(4-Ethoxy-2-methylphenyl)-3-fluorobenzoic acid (also known as EMBF) is an organic compound, belonging to the family of aromatic carboxylic acids. It is a white crystalline solid, soluble in water and alcohols. This compound has been extensively studied in recent years due to its potential applications in the field of pharmaceuticals and biotechnology.

Scientific Research Applications

EMBF has been used in a wide range of scientific research applications. It has been used as a reagent in the synthesis of various pharmacologically active compounds, such as indole derivatives and quinolones. It has also been used as a starting material for the synthesis of small molecules with potential therapeutic applications. In addition, EMBF has been used as a catalyst in the synthesis of polymeric materials.

Mechanism of Action

The mechanism of action of EMBF is not fully understood. However, it is believed that the presence of the fluorine atom in the molecule increases its hydrophobicity and solubility in organic solvents, which is beneficial for its use as a reagent in organic synthesis. Additionally, the presence of the ethoxy group increases its reactivity in certain reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of EMBF are not well understood. However, it has been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). In addition, it has been found to have antioxidant properties and to inhibit the proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using EMBF in laboratory experiments include its relatively low cost, high solubility in organic solvents, and its ability to act as a catalyst in certain reactions. However, its use is limited by its relatively low reactivity, and the presence of the fluorine atom in the molecule can lead to the formation of toxic by-products.

Future Directions

The potential future directions for the use of EMBF include further investigations into its biochemical and physiological effects, and the development of new synthetic methods for its synthesis. Additionally, its use as a reagent in the synthesis of pharmaceuticals and small molecules with potential therapeutic applications should be explored. Finally, further research into its ability to act as a catalyst in organic synthesis could lead to the development of new materials with improved properties.

Synthesis Methods

EMBF can be synthesized by a variety of methods. The most common method is the reaction of 4-ethoxy-2-methylphenol with 3-fluorobenzoyl chloride in the presence of anhydrous aluminium chloride as a catalyst. This reaction yields EMBF as the main product, with other minor by-products. The reaction can be carried out in a solvent such as dichloromethane or toluene.